![molecular formula C8H7N3O2 B131653 6-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione CAS No. 144435-06-3](/img/structure/B131653.png)
6-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
Overview
Description
6-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione, also known as MPPD, is a heterocyclic compound that has been extensively studied due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This molecule possesses unique structural features that make it an attractive target for drug discovery and development.
Scientific Research Applications
Cancer Treatment and KRAS Inhibition
6-Methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione derivatives have been synthesized as KRAS covalent inhibitors, showing promise for treating cancer and diseases associated with KRAS activity (De, 2022).
Potential Ligands for GABA Receptor
Derivatives of this compound have been investigated as potential ligands for the γ-aminobutyric acid A/benzodiazepine receptor complex (Weber, Bartsch, & Erker, 2002).
Analgesic Effects and DAAO Inhibition
The compound 8-chloro-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione, a derivative, has been evaluated for its potential as a d-amino acid oxidase inhibitor, showing analgesic effects and potential for treating chronic pain (Xie et al., 2016).
Stabilization of Covalent Dihydrates
The role of trifluoromethyl groups in stabilizing covalent dihydrates of pteridines and pyrido[3,4-b]pyrazines, including this compound derivatives, has been explored (Cushman, Wong, & Bacher, 1986).
Bioactive Metabolites in Actinobacteria
Bioactive metabolites, including a cyclic dipeptide related to this compound, have been identified in Streptomyces sp., showing cytotoxic activity (Sobolevskaya et al., 2008).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been suggested to have potential antimitotic properties , indicating that they may interact with proteins involved in cell division.
Mode of Action
If it indeed has antimitotic properties like its analogs , it may interfere with the normal function of microtubules, essential components of the cell’s cytoskeleton involved in mitosis.
Biochemical Pathways
If it acts as an antimitotic agent , it could impact the cell cycle, particularly the M phase (mitosis), and potentially lead to cell cycle arrest or apoptosis.
Result of Action
If it acts as an antimitotic agent , it could lead to cell cycle arrest or apoptosis, affecting the growth and proliferation of cells.
properties
IUPAC Name |
6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-4-2-3-5-6(9-4)11-8(13)7(12)10-5/h2-3H,1H3,(H,10,12)(H,9,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWJQZVUJFGDORP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)NC(=O)C(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60445655 | |
Record name | 6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60445655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144435-06-3 | |
Record name | 6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60445655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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